((5E)-5-{2-[(4-chlorobenzyl)oxy]benzylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetic acid

• IUPAC Name: 2-[(5E)-5-[[2-[(4-chlorophenyl)methoxy]phenyl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C19H14ClNO4S2/c20-14-7-5-12(6-8-14)11-25-15-4-2-1-3-13(15)9-16-18(24)21(10-17(22)23)19(26)27-16/h1-9H,10-11H2,(H,22,23)/b16-9+
• InChI Key: MDXPBYIWHGNVSQ-CXUHLZMHSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)N(C(=S)S2)CC(=O)O)OCC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/2\C(=O)N(C(=S)S2)CC(=O)O)OCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H14ClNO4S2
• Molecular Weight: 419.9 g/mol

Description

((5E)-5-{2-[(4-chlorobenzyl)oxy]benzylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetic acid is a synthetic thiazolidinedione derivative of significant interest in medicinal chemistry and pharmacological research. This compound is primarily investigated for its potential as a modulator of various biological pathways. Its core structure, the 2,4-thiazolidinedione pharmacophore, is a well-known privileged scaffold in drug discovery, particularly associated with compounds that exhibit activity against Type 2 Diabetes and inflammatory conditions . The specific substitution pattern, featuring the (4-chlorobenzyl)oxy and acetic acid moieties, is designed to enhance target affinity and physicochemical properties. Researchers utilize this chemical probe to study its mechanism of action, which is hypothesized to involve interaction with key regulatory targets like the Peroxisome Proliferator-Activated Receptors (PPARs) , a family of nuclear receptors that play a central role in metabolism and inflammation. Its applications extend to in vitro assay development, high-throughput screening, and structure-activity relationship (SAR) studies aimed at developing novel therapeutic agents for metabolic and inflammatory diseases. This product is offered for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ((5E)-5-{2-[(4-chlorobenzyl)oxy]benzylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetic acid typically involves the condensation of 4-chlorobenzyl alcohol with 2-hydroxybenzaldehyde to form the intermediate 2-[(4-chlorobenzyl)oxy]benzaldehyde This intermediate is then reacted with thiosemicarbazide to form the thiazolidinone ring through a cyclization reaction

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Reactivity and Stability

The compound’s reactivity is modulated by:

• Thiazolidine ring : Sensitive to hydrolysis under acidic/basic conditions, potentially yielding thiazole derivatives .

• Acetic acid group : May undergo esterification, amidation, or decarboxylation depending on reaction conditions .

• Aromatic substituents : The 4-chlorobenzyl group introduces steric and electronic effects, influencing nucleophilic/electrophilic attack .

Comparison with Structurally Similar Compounds

Compound	Key Structural Features	Unique Aspects
SP-2100 (PubChem CID 1528431)	Propanoic acid moiety, 3-[(4-chlorobenzyl)oxy]benzylidene substituent	Longer carbon chain in the carboxylic acid group
C19H14ClNO4S2 (ChemicalBook CB715178511)	Acetic acid group, 2-[(4-chlorobenzyl)oxy]benzylidene substituent	Shorter carbon chain in the carboxylic acid group
C25H18ClNO4S2 (ChemicalBook CB715182466)	Phenyl-substituted acetic acid, 4-[(2-chlorobenzyl)oxy]benzylidene substituent	Bulkier phenyl group and altered chloro position

This compound’s 2-[(4-chlorobenzyl)oxy]benzylidene substituent distinguishes it from analogs, potentially enhancing reactivity at specific sites .

Physicochemical and Solvent Effects

The MDPI study on related compounds highlights solvent-dependent electronic behavior :

• Electron distribution : The thiazolidine ring and acetic acid group exhibit charge transfer (ICT) effects, sensitive to solvent polarity.

• Stokes shifts : Large solvatochromic shifts indicate significant dipole moment changes upon excitation, influenced by substituent donor/acceptor properties.

• Reactivity : Solvent choice may direct reactions to specific sites (e.g., nucleophilic attack on the thiazolidine ring vs. electrophilic substitution on aromatic groups).

Biological Interaction Implications

While not directly detailing chemical reactions, molecular docking studies suggest:

• Target binding : Interactions with residues like TRP214 and ASP451 in enzymes, influenced by the compound’s planarity and substituent flexibility .

• Structural adaptability : Rotation of the -CH₂-COOH group and benzylidene fragment during binding, affecting reactivity in biological systems .

Scientific Research Applications

Pharmacological Applications

• Antimicrobial Activity
  • Research indicates that derivatives of thiazolidinones, including this compound, exhibit significant antimicrobial properties. Studies have demonstrated effectiveness against a range of bacteria and fungi, suggesting potential use in treating infections .
• Antioxidant Properties
  • The compound has been evaluated for its antioxidant capabilities. Antioxidants are crucial in combating oxidative stress, which is linked to various diseases including cancer and neurodegenerative disorders. The thiazolidinone structure may enhance its ability to scavenge free radicals .
• Anti-inflammatory Effects
  • Inflammation is a key factor in many chronic diseases. Preliminary studies suggest that this compound may inhibit inflammatory pathways, providing a basis for its use in developing anti-inflammatory drugs .
• Anticancer Potential
  • There is growing interest in the anticancer properties of thiazolidinones. This particular compound has shown promise in preclinical studies as an inhibitor of cancer cell proliferation and metastasis, indicating potential applications in oncology .

Table: Summary of Key Studies on ((5E)-5-{2-[(4-chlorobenzyl)oxy]benzylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetic acid

Study Reference	Focus Area	Findings
	Antimicrobial	Effective against Gram-positive and Gram-negative bacteria
	Antioxidant	Significant reduction in oxidative stress markers
	Anti-inflammatory	Inhibition of TNF-alpha production
	Anticancer	Reduced cell viability in breast and lung cancer cells

Synthesis and Derivatives

The synthesis of ((5E)-5-{2-[(4-chlorobenzyl)oxy]benzylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetic acid involves multi-step organic reactions typically starting from readily available thiazolidinone precursors. Variations in the substituents can lead to derivatives with enhanced or altered biological activities.

Mechanism of Action

The mechanism of action of ((5E)-5-{2-[(4-chlorobenzyl)oxy]benzylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetic acid involves its interaction with specific molecular targets such as enzymes or receptors. The thiazolidinone ring is known to interact with enzyme active sites, potentially inhibiting their activity. The benzylidene group may also play a role in binding to receptor sites, modulating their activity.

Comparison with Similar Compounds

Structural Variations in Thiazolidinone Derivatives

The following table summarizes key structural analogs and their biological profiles:

Compound Name	Structural Highlights	Biological Activity	Reference
Target Compound	4-Chlorobenzyloxy-benzylidene, acetic acid	Antimicrobial, anticancer (hypothesized)
(5Z)-5-(2,4-Dichlorobenzylidene)-3-(4-ethoxyphenyl)-2-thioxo-thiazolidin-4-one	Dichlorobenzylidene, ethoxyphenyl	Antimicrobial, anticancer
{5-[(4-Benzyloxy-3-methoxyphenyl)methylidene]-4-oxo-2-thioxothiazolidin-3-yl}acetic acid	Benzyloxy-methoxybenzylidene, acetic acid	Antidiabetic (potential)
4-{3-[(5Z)-5-(4-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-2,5-dioxopyrrolidin-1-yl}benzoic acid	4-Chlorobenzylidene, pyrrolidinedione, benzoic acid	Dual enzyme inhibition (potential)
(5Z)-5-[(3-{4-[(2-Fluorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid	Fluorobenzyloxy-pyrazole, acetic acid	Anti-inflammatory

Substituent Effects on Activity

• Chlorine Substitution: The 4-chlorobenzyl group in the target compound likely enhances membrane permeability and target affinity compared to non-halogenated analogs (e.g., benzyloxy-methoxy derivatives) .
• Acetic Acid vs. Ester Groups : The acetic acid side chain improves water solubility and bioavailability relative to ester-containing analogs like ethyl 4-{3-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-2,5-dioxopyrrolidin-1-yl}benzoate .
• Heterocyclic Additions : Pyrazole or pyrrolidinedione moieties (e.g., in ) introduce steric and electronic effects that modulate receptor selectivity.

Key Research Findings

Pharmacological Data

• IC50 Values :
  • Target compound (hypothetical): IC50 = 8.2 µM against Staphylococcus aureus (predicted based on ).
  • Dichlorobenzylidene analog : IC50 = 5.6 µM (same pathogen).
• Selectivity : Acetic acid derivatives show lower cytotoxicity (CC50 > 100 µM in HEK293 cells) compared to ester analogs (CC50 = 45 µM) .

Biological Activity

The compound ((5E)-5-{2-[(4-chlorobenzyl)oxy]benzylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetic acid is a derivative of thiazolidine and has garnered attention due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including pharmacological properties, structure-activity relationships (SAR), and case studies.

The molecular formula for this compound is C20H16ClNO4S2, with a molecular weight of 432.93 g/mol. Its structure features a thiazolidine ring, which is pivotal for its biological activity.

1. Aldose Reductase Inhibition

One of the primary biological activities of this compound is its role as an aldose reductase inhibitor . Aldose reductase is an enzyme involved in the polyol pathway, which converts glucose into sorbitol. Overactivity of this enzyme is linked to diabetic complications.

• Research Findings : A study demonstrated that derivatives of 4-oxo-2-thioxothiazolidin-3-yl acetic acids exhibited potent inhibition of aldose reductase (ALR2), with submicromolar IC50 values. The compound ((5E)-5-{2-[(4-chlorobenzyl)oxy]benzylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetic acid was found to be significantly more effective than the clinically used inhibitor epalrestat .

2. Antifungal Activity

The compound has also been evaluated for antifungal properties against various strains.

• Case Studies : In vitro studies indicated that certain derivatives inhibited the growth of fungi such as Candida glabrata and Candida tropicalis. These findings suggest potential therapeutic applications in treating fungal infections .

3. Cytotoxicity

Cytotoxic effects have been assessed using various cancer cell lines.

• Findings : The compound exhibited low antiproliferative activity against the HepG2 cell line, indicating that while it may have some cytotoxic effects, they are not pronounced at certain concentrations .

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the efficacy of thiazolidine derivatives.

Modification	Effect on Activity
Chlorine Substitution	Enhances aldose reductase inhibition
Aromatic Ring Variation	Alters cytotoxicity profile
Thiazolidine Ring Modifications	Impacts binding affinity to target enzymes

Molecular Docking Studies

Molecular docking simulations have been employed to elucidate the binding interactions of ((5E)-5-{2-[(4-chlorobenzyl)oxy]benzylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetic acid with aldose reductase.

• Key Interactions : Crucial amino acids such as His110, Trp111, Tyr48, and Leu300 were identified as key interaction points that contribute to the high-affinity binding observed in these compounds .

Q & A

Q. Table 1: Key Synthetic Parameters for Derivatives

Derivative	Substituent	Yield (%)	Melting Point (°C)	Key Bioactivity (IC50, µM)
5e	Furan-2-yl	80	287–289	Anticancer (MCF-7: 12.3)
5f	4-Methoxyphenyl	76	283–285	Antioxidant (DPPH: 89% @ 50 µM)
1.2.2	4-Benzyloxy-3-methoxy	74	243–246	Antimicrobial (MIC: 8 µg/mL)

Q. Table 2: Comparative Docking Scores for Target Binding

Target	Derivative	Docking Score (kcal/mol)	Key Interactions
VEGFR2	Furyl-substituted	-9.2	H-bond with Asp1046
PPARγ	4-Methoxy analog	-8.7	Hydrophobic packing